Cas no 2470438-71-0 (1-(2-Aminoethyl)cyclopropan-1-ol;oxalic acid)

• Product Name: 1-(2-Aminoethyl)cyclopropan-1-ol;oxalic acid
• CAS No: 2470438-71-0
• MF: C₇H₁₃NO₅
• MW: 191.1818
• CID: 5051419
• Update Time: 2025-10-28

1-(2-Aminoethyl)cyclopropan-1-ol;oxalic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminoethyl)cyclopropan-1-ol;oxalic acid
• AT29019
• 1-(2-AMINOETHYL)CYCLOPROPAN-1-OL OXALATE

• Inchi： 1S/C5H11NO.C2H2O4/c6-4-3-5(7)1-2-5;3-1(4)2(5)6/h7H,1-4,6H2;(H,3,4)(H,5,6)
• InChI Key： GMNHCEXSALIIBQ-UHFFFAOYSA-N
• SMILES： O([H])C1(C([H])([H])C([H])([H])N([H])[H])C([H])([H])C1([H])[H].O([H])C(C(=O)O[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Topological Polar Surface Area: 121

Additional information on 1-(2-Aminoethyl)cyclopropan-1-ol;oxalic acid

Introduction to 1-(2-Aminoethyl)cyclopropan-1-ol and oxalic acid (CAS No. 2470438-71-0)

In the realm of pharmaceutical chemistry, the exploration of novel molecular architectures and functional groups has led to significant advancements in drug discovery and development. Among these, 1-(2-Aminoethyl)cyclopropan-1-ol, identified by the CAS number 2470438-71-0, and its interaction with oxalic acid represent a fascinating area of study. This compound, characterized by its cyclopropane ring substituted with an aminoethyl group, holds promise in medicinal chemistry due to its unique structural features and potential biological activities.

The cyclopropane moiety is a prominent structural motif in drug design, renowned for its ability to enhance metabolic stability and binding affinity. The incorporation of an aminoethyl group further extends the compound's pharmacophoric potential, enabling diverse interactions with biological targets. Recent studies have highlighted the significance of such derivatives in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic intervention.

1-(2-Aminoethyl)cyclopropan-1-ol has garnered attention for its role as a precursor in synthesizing more complex pharmacological entities. The presence of both primary amine and hydroxyl functionalities provides multiple sites for chemical modification, facilitating the development of derivatives with tailored properties. Researchers have leveraged these features to design molecules with enhanced solubility, bioavailability, and target specificity. For instance, modifications at the aminoethyl group have been explored to improve interactions with proteases and kinases, which are pivotal in various disease pathways.

Simultaneously, oxalic acid, while not directly serving as a therapeutic agent, plays a crucial role as a reagent and intermediate in organic synthesis. Its carboxylic acid groups enable diverse chemical transformations, including esterification, amidation, and coordination with metal ions. In the context of 1-(2-Aminoethyl)cyclopropan-1-ol, oxalic acid has been utilized in multi-step synthetic routes to introduce additional functional groups or to stabilize reactive intermediates. These synthetic strategies have been instrumental in generating libraries of compounds for high-throughput screening.

The intersection of 1-(2-Aminoethyl)cyclopropan-1-ol and oxalic acid has also opened avenues for exploring novel drug mechanisms. For example, the cyclopropane ring has been shown to influence conformational dynamics, thereby affecting binding kinetics. When combined with the chiral center introduced by the aminoethyl group, these compounds exhibit enantioselective properties that are highly relevant in modern drug design. Such features are particularly valuable in targeting diseases where stereoselectivity plays a critical role.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 1-(2-Aminoethyl)cyclopropan-1-ol. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These computational approaches have complemented experimental efforts, enabling rapid identification of promising candidates for further validation. The integration of machine learning algorithms has further refined this process by predicting physicochemical properties and potential adverse effects.

In clinical settings, the potential therapeutic applications of 1-(2-Aminoethyl)cyclopropan-1-ol derivatives are being actively investigated. Preclinical studies have demonstrated their efficacy in models of inflammation, pain modulation, and neurodegenerative disorders. The ability to fine-tune pharmacological properties through structural modifications has allowed researchers to develop compounds with improved selectivity over off-target effects. This aligns with current trends in precision medicine, where individualized treatment strategies are becoming increasingly feasible.

The role of oxalic acid as a synthetic tool extends beyond simple transformations; it also contributes to green chemistry initiatives by enabling catalytic processes that minimize waste generation. For instance, biocatalytic methods have been explored for modifying 1-(2-Aminoethyl)cyclopropan-1-ol, leveraging enzymes to achieve regioselective functionalization without harsh reagents. Such environmentally conscious approaches are essential for sustainable pharmaceutical development.

Future directions in this field may involve exploring the potential of 1-(2-Aminoethyl)cyclopropan-1-ol derivatives as prodrugs or bioconjugates. By integrating this scaffold with other bioactive molecules or targeting ligands, researchers aim to develop next-generation therapeutics that offer enhanced delivery systems and prolonged circulation times. The versatility of this compound makes it an attractive platform for innovation across multiple therapeutic areas.

In summary, 1-(2-Aminoethyl)cyclopropan-1-ol (CAS No. 2470438-71-0) represents a compelling subject of study in pharmaceutical chemistry due to its unique structural attributes and synthetic utility. Its interaction with oxalic acid not only enriches our understanding of molecular transformations but also opens new possibilities for drug development. As research continues to uncover novel applications and mechanisms, this compound is poised to play a significant role in addressing unmet medical needs.